4-Ethoxy-3-fluorobenzaldehyde
Overview
Description
4-Ethoxy-3-fluorobenzaldehyde is a chemical compound with the molecular formula C9H9FO2 . It is a derivative of benzaldehyde and has a modified structure. It is often used in the manufacturing of perfumes, fragrances, and other cosmetic products.
Synthesis Analysis
The synthesis of 4-Ethoxy-3-fluorobenzaldehyde can be achieved from 3-Fluoro-4-hydroxybenzaldehyde and Iodoethane . The reaction conditions include the use of potassium carbonate in N,N-dimethyl-formamide at 20 - 50°C for 18 hours .Molecular Structure Analysis
The InChI code for 4-Ethoxy-3-fluorobenzaldehyde is 1S/C9H9FO2/c1-2-12-9-4-3-7(6-11)5-8(9)10/h3-6H,2H2,1H3 . The InChI key is QSYSVOBKEQYYJN-UHFFFAOYSA-N .Chemical Reactions Analysis
4-Ethoxy-3-fluorobenzaldehyde can be involved in a new three-component condensation of β-ketonitriles, 4-fluorobenzaldehyde, and secondary cyclic amines . A possible reaction mechanism includes Knoevenagel condensation followed by aromatic nucleophilic substitution .Physical And Chemical Properties Analysis
4-Ethoxy-3-fluorobenzaldehyde is a solid at room temperature . It has a molecular weight of 168.17 . The storage temperature is between 2-8°C .Scientific Research Applications
Three-Component Condensation of β-Ketonitriles, 4-Fluorobenzaldehyde, and Secondary Cyclic Amines
- Summary of the Application: 4-Ethoxy-3-fluorobenzaldehyde is used in a three-component condensation of β-ketonitriles, 4-fluorobenzaldehyde, and secondary cyclic amines . This reaction is a part of multicomponent synthesis, which is often used in the complete synthesis of complex natural compounds and various carbo- and heterocyclic compounds .
- Methods of Application or Experimental Procedures: The reaction mechanism includes Knoevenagel condensation followed by aromatic nucleophilic substitution . In the case of 3-oxopropanenitrile bearing the 6-amino-1,3-dimethyluracil moiety, the reaction is not accompanied by fluorine substitution in the Knoevenagel adduct, and the Michael addition of a secondary amine occurs followed by oxidation .
- Summary of the Results or Outcomes: The reaction allows for the creation of α-arylidene-β-ketonitriles, important α,β-unsaturated compounds obtained via the Knoevenagel condensation reaction between β-ketonitriles (α-cyanoketones) and aryl aldehydes .
Synthesis of α-Arylidene-β-ketonitriles
- Summary of the Application: 4-Ethoxy-3-fluorobenzaldehyde is used in the synthesis of α-arylidene-β-ketonitriles . This reaction is a part of multicomponent synthesis, which is often used in the complete synthesis of complex natural compounds and various carbo- and heterocyclic compounds .
- Methods of Application or Experimental Procedures: The reaction mechanism includes Knoevenagel condensation followed by aromatic nucleophilic substitution . In the case of 3-oxopropanenitrile bearing the 6-amino-1,3-dimethyluracil moiety, the reaction is not accompanied by fluorine substitution in the Knoevenagel adduct, and the Michael addition of a secondary amine occurs followed by oxidation .
- Summary of the Results or Outcomes: The reaction allows for the creation of α-arylidene-β-ketonitriles, important α,β-unsaturated compounds obtained via the Knoevenagel condensation reaction between β-ketonitriles (α-cyanoketones) and aryl aldehydes .
Synthesis of α-Arylidene-β-ketonitriles
- Summary of the Application: 4-Ethoxy-3-fluorobenzaldehyde is used in the synthesis of α-arylidene-β-ketonitriles . This reaction is a part of multicomponent synthesis, which is often used in the complete synthesis of complex natural compounds and various carbo- and heterocyclic compounds .
- Methods of Application or Experimental Procedures: The reaction mechanism includes Knoevenagel condensation followed by aromatic nucleophilic substitution . In the case of 3-oxopropanenitrile bearing the 6-amino-1,3-dimethyluracil moiety, the reaction is not accompanied by fluorine substitution in the Knoevenagel adduct, and the Michael addition of a secondary amine occurs followed by oxidation .
- Summary of the Results or Outcomes: The reaction allows for the creation of α-arylidene-β-ketonitriles, important α,β-unsaturated compounds obtained via the Knoevenagel condensation reaction between β-ketonitriles (α-cyanoketones) and aryl aldehydes .
Safety And Hazards
4-Ethoxy-3-fluorobenzaldehyde is identified as a hazardous substance . It is classified as a flammable liquid, and it may cause skin irritation, serious eye irritation, and respiratory irritation . It may also damage fertility or the unborn child . It is toxic to aquatic life with long-lasting effects .
Relevant Papers There are several papers related to 4-Ethoxy-3-fluorobenzaldehyde available for further reading . These papers contain more detailed information about the compound, including its synthesis, properties, and potential applications.
properties
IUPAC Name |
4-ethoxy-3-fluorobenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9FO2/c1-2-12-9-4-3-7(6-11)5-8(9)10/h3-6H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QSYSVOBKEQYYJN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C=O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9FO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40627715 |
Source
|
| Record name | 4-Ethoxy-3-fluorobenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40627715 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Ethoxy-3-fluorobenzaldehyde | |
CAS RN |
452-00-6 |
Source
|
| Record name | 4-Ethoxy-3-fluorobenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40627715 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-ethoxy-3-fluorobenzaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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